4-[2-({[4-(4-chlorophenyl)-2,6-dioxocyclohexylidene]methyl}amino)ethyl]-N-(prop-2-en-1-yl)piperazine-1-carbothioamide

• IUPAC Name: 4-[2-[[4-(4-chlorophenyl)-2-hydroxy-6-oxocyclohexen-1-yl]methylideneamino]ethyl]-N-prop-2-enylpiperazine-1-carbothioamide
• InChI: InChI=1S/C23H29ClN4O2S/c1-2-7-26-23(31)28-12-10-27(11-13-28)9-8-25-16-20-21(29)14-18(15-22(20)30)17-3-5-19(24)6-4-17/h2-6,16,18,29H,1,7-15H2,(H,26,31)
• InChI Key: UUCWZFLTSHLZFC-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)N1CCN(CC1)CCN=CC2=C(CC(CC2=O)C3=CC=C(C=C3)Cl)O
• Molecular Formula: C23H29ClN4O2S
• Molecular Weight: 461.0 g/mol

Description

This compound features a piperazine core substituted with a carbothioamide group (N-(prop-2-en-1-yl)), a 4-(4-chlorophenyl)-2,6-dioxocyclohexylidene moiety, and an ethylamino linker. The prop-2-en-1-yl (allyl) group on the carbothioamide may influence metabolic stability and pharmacokinetics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-({[4-(4-chlorophenyl)-2,6-dioxocyclohexylidene]methyl}amino)ethyl]-N-(prop-2-en-1-yl)piperazine-1-carbothioamide typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the dioxocyclohexylidene intermediate, followed by its reaction with the chlorophenyl group and subsequent functionalization with the piperazine ring. The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yields and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for cost-effectiveness and efficiency, potentially involving continuous flow reactors and automated systems to handle the complex reaction steps .

Chemical Reactions Analysis

Types of Reactions

4-[2-({[4-(4-chlorophenyl)-2,6-dioxocyclohexylidene]methyl}amino)ethyl]-N-(prop-2-en-1-yl)piperazine-1-carbothioamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially enhancing the compound’s activity or stability.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific pH levels, and the use of organic solvents .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may produce compounds with different functional groups .

Scientific Research Applications

4-[2-({[4-(4-chlorophenyl)-2,6-dioxocyclohexylidene]methyl}amino)ethyl]-N-(prop-2-en-1-yl)piperazine-1-carbothioamide has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 4-[2-({[4-(4-chlorophenyl)-2,6-dioxocyclohexylidene]methyl}amino)ethyl]-N-(prop-2-en-1-yl)piperazine-1-carbothioamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering downstream signaling pathways. This can result in various biological effects, depending on the specific target and context .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Key Differences

Compound A : 4-[2-[[4-(3,4-Dimethoxyphenyl)-2,6-Dioxo-Cyclohexylidene]Methylamino]Ethyl]-N-Phenyl-Piperazine-1-Carboxamide

• Structural Differences :
  • Replaces 4-chlorophenyl with 3,4-dimethoxyphenyl.
  • Carboxamide (C=O) instead of carbothioamide (C=S).
• Carboxamide lacks sulfur’s polarizability, possibly reducing binding affinity compared to thioamide derivatives.

Compound B : N-(4-Chlorophenyl)-4-[5-(Trifluoromethyl)Pyridin-2-yl]Piperazine-1-Carbothioamide

• Structural Differences: Replaces cyclohexylidene-ethylamino group with 5-(trifluoromethyl)pyridin-2-yl.
• Implications: Trifluoromethyl group enhances hydrophobicity and metabolic resistance.

Compound C : 4-(2H-1,3-Benzodioxol-5-yl)Methyl-N-(4-Chlorophenyl)Piperazine-1-Carbothioamide

• Structural Differences: Substitutes cyclohexylidene-ethylamino with benzodioxolylmethyl.
• Implications :
  • Benzodioxole increases electron-richness, favoring interactions with aromatic residues in receptors.
  • Reduced steric bulk compared to the cyclohexylidene system may improve solubility.

Compound D : N-(4-Chlorophenyl)-4-[(E)-3-Phenylprop-2-Enyl]Piperazine-1-Carbothioamide

• Structural Differences: Replaces cyclohexylidene-ethylamino with (E)-styryl group.
• Increased hydrophobicity may limit aqueous solubility.

Pharmacological and Physicochemical Comparisons

Property	Target Compound	Compound A	Compound B	Compound C	Compound D
Molecular Formula	C₂₈H₃₁ClN₄O₂S (estimated)	C₂₈H₃₄N₄O₅	C₁₇H₁₆ClF₃N₄S	C₁₉H₂₀ClN₃O₂S	C₂₀H₂₁ClN₄S
Key Substituent	4-ClPh-dioxocyclohexylidene	3,4-Dimethoxyphenyl	5-(CF₃)Pyridin-2-yl	Benzodioxolylmethyl	(E)-Styryl
LogP (Predicted)	~4.2 (high lipophilicity)	~3.8	~3.5	~3.0	~4.0
Binding Affinity	Hypothesized 5-HT1A antagonism	Not reported	Not reported	Not reported	Not reported
Metabolic Stability	Moderate (allyl group)	High (carboxamide)	High (CF₃)	Moderate (benzodioxole)	Low (styryl oxidation)

Structure-Activity Relationship (SAR) Insights

Carbothioamide vs. Carboxamide : Thioamide derivatives (Target, B, C, D) likely exhibit stronger receptor interactions due to sulfur’s polarizability .

Biological Activity

The compound 4-[2-({[4-(4-chlorophenyl)-2,6-dioxocyclohexylidene]methyl}amino)ethyl]-N-(prop-2-en-1-yl)piperazine-1-carbothioamide (CAS No. 444932-99-4) is a synthetic derivative characterized by its complex structure, which includes a piperazine moiety and a chlorophenyl group. This article explores its biological activity, focusing on its pharmacological properties, potential therapeutic applications, and relevant research findings.

Molecular Structure

• Molecular Formula : C26H29ClN4O2S
• Molar Mass : 497.05206 g/mol

Structural Features

The compound features:

• A piperazine ring that is often associated with various biological activities.
• A chlorophenyl group, which is known to enhance the lipophilicity and biological activity of compounds.
• A carbothioamide functional group, which can contribute to enzyme inhibition properties.

Pharmacological Profile

Research indicates that compounds with similar structural characteristics exhibit a range of biological activities, including:

• Antibacterial Activity : Studies have shown that derivatives of piperazine can possess significant antibacterial properties against various strains of bacteria. For instance, compounds containing piperazine rings have demonstrated moderate to strong activity against Salmonella typhi and Bacillus subtilis .
• Enzyme Inhibition : The compound's structure suggests potential for inhibiting enzymes such as acetylcholinesterase (AChE) and urease. Compounds with similar functionalities have shown strong inhibitory effects on these enzymes, with IC50 values indicating high potency .

Antibacterial Studies

A study evaluating the antibacterial efficacy of synthesized compounds found that derivatives containing the piperazine nucleus exhibited significant activity against several bacterial strains. The most active compounds showed IC50 values in the low micromolar range, suggesting strong antibacterial potential .

Enzyme Inhibition Studies

Research has highlighted the enzyme inhibitory effects of related compounds. For example, certain piperazine derivatives demonstrated IC50 values as low as 0.057 nM for dopamine D4 receptor binding, indicating high affinity and selectivity . This suggests that the compound may also interact with similar receptors or enzymes due to structural similarities.

Comparative Analysis of Biological Activity

Compound	Activity Type	IC50 Value	Reference
Compound A	Antibacterial	2.14 µM
Compound B	AChE Inhibition	0.057 nM
Compound C	Urease Inhibition	1.13 µM

The biological activity of this compound may be attributed to its ability to interact with specific receptors or enzymes due to its structural components:

• Piperazine Moiety : Known for its role in various pharmacological activities including antipsychotic and antidepressant effects.
• Chlorophenyl Group : Enhances interaction with lipid membranes, potentially increasing bioavailability and efficacy.

Docking Studies

Computational studies using molecular docking have provided insights into how this compound interacts at the molecular level with target proteins. These studies suggest that the compound may form hydrogen bonds and hydrophobic interactions that stabilize its binding to target sites.